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This technical guide provides an in-depth overview of the fluorescent dye ATTO 532, a
versatile tool for researchers, scientists, and professionals in drug development. ATTO 532, a
rhodamine derivative, is characterized by its strong absorption, high fluorescence quantum
yield, and excellent photostability and water solubility.[1][2][3][4]

Core Physicochemical Properties

ATTO 532 is notable for its consistent performance across a range of applications. Its
fluorescence is most efficiently excited between 515 and 545 nm, making the 532 nm laser line
a suitable excitation source.[1][4] The dye's key quantitative data are summarized below.
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Property Value Source
Molecular Weight (Free

) 765 g/mol [1][4]
Acid/Carboxy)
Molecular Weight (NHS-Ester) 1081 g/mol [1]
Molecular Weight (Maleimide) 1063 g/mol [1]
Molecular Weight (Biotin) 1357 g/mol [1]
Molecular Weight (Phalloidin) 1530 g/mol [1]

Molar Extinction Coefficient

1.15x 105 M-1 cm-1

[1]14]

(emax)
Excitation Maximum (Aabs) 532 nm [1112]14]
Emission Maximum (Afl) 553 nm [1][2]
Fluorescence Quantum Yield

90% [1]
(nfl)
Fluorescence Lifetime (tfl) 4.1ns [1]

Applications in Research and Development

The robust characteristics of ATTO 532 lend it to a variety of high-sensitivity detection

methods. It is particularly well-suited for:

Flow Cytometry (FACS).[1][3]

Fluorescence In-Situ Hybridization (FISH).[1][3]

High-Resolution Microscopy: Including PALM, dSTORM, and STED.[1][4]

Single-Molecule Detection: Enabled by its high quantum yield and extinction coefficient.[1]

Experimental Protocol: Labeling of Thiol Groups
with ATTO 532 Maleimide
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This protocol provides a general guideline for the fluorescent labeling of proteins with ATTO
532 maleimide.

1. Preparation of the Protein Solution:

o Dissolve the protein in a suitable buffer (e.g., phosphate buffer, pH 7.0-7.5).
« If the protein contains disulfide bonds that need to be reduced to expose free thiols, incubate
with a 10-fold molar excess of a reducing agent like TCEP.

2. Preparation of the Dye Solution:

e ATTO 532 maleimide should be dissolved immediately before use in an anhydrous, amine-
free solvent such as DMF or DMSO.[1]

3. Labeling Reaction:

e Add the dissolved ATTO 532 maleimide to the protein solution. A 10-20 fold molar excess of
the dye is commonly used.
 Incubate the reaction mixture for two hours at room temperature, protected from light.[5]

4. Stopping the Reaction (Optional):

e The reaction can be terminated by adding an excess of a free-thiol containing reagent, such
as glutathione, to quench any unreacted maleimide.[5]

5. Purification of the Conjugate:

o Separate the labeled protein from the unreacted dye and other reaction components using
size-exclusion chromatography (e.g., a Sephadex G-25 column) or dialysis.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for labeling a protein with an amine-
reactive ATTO 532 NHS-ester.
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Protein Labeling Workflow with ATTO 532 NHS-Ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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